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Compound of Interest

Compound Name: Ethyl behenate

Cat. No.: B153467

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of Ethyl behenate (CAS No. 5908-87-2). Adherence to these procedures is
critical for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Safety Data

Ethyl behenate is a fatty acid ester that is a white, waxy solid at room temperature.[1] While it
Is not classified as a hazardous substance under GHS (Globally Harmonized System of
Classification and Labelling of Chemicals), proper handling is necessary to minimize risks.[2]

Physical and Chemical Properties:
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Property Value Source
Molecular Formula C24H4802 [3]
Molecular Weight 368.64 g/mol [4]
Melting Point 47-49 °C (117-120 °F) [4]
Boiling Point Not available [4]
Flash Point Not available [4]
Appearance White, waxy solid [1]
N Insoluble in water, soluble in
Solubility
alcohols.
Toxicological Data:
Exposure Route Effect Source
Oral May be harmful if swallowed. [4]
May cause skin irritation upon
Dermal [4]
prolonged contact.
_ May cause respiratory tract
Inhalation L [4]
irritation.
Eye Contact May cause eye irritation. [4]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Ethyl behenate to prevent direct contact and
ensure safety.
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Specifications and
PPE Category Item .
Rationale

Recommended for handling
esters and oily or waxy

Hand Protection Nitrile or Neoprene Gloves substances to provide a
sufficient barrier against skin
contact.[5][6]

Essential to protect eyes from
i Safety Glasses with Side dust particles of solid Ethyl
Eye Protection _
Shields or Goggles behenate or splashes of the

molten form.

Standard protection for
Body Protection Laboratory Coat clothing and skin against

accidental spills.

A NIOSH-approved respirator

Not generally required under may be necessary if handling
Respiratory Protection normal handling conditions large quantities in a poorly
with adequate ventilation. ventilated area or if dust is

generated.[4]

Operational Plan: Step-by-Step Handling
Procedures

Preparation and Weighing (Solid Form):

o Work Area: Conduct all handling in a well-ventilated area, preferably within a chemical fume
hood to minimize inhalation of any dust.

o PPE: Don all required personal protective equipment as outlined in the table above.

» Weighing: Use a weigh boat or appropriate container to handle the solid. Avoid creating dust.
If dust is generated, ensure proper respiratory protection is used.

Handling of Molten Ethyl Behenate:
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e Heating: Heat Ethyl behenate in a suitable, properly labeled container using a controlled
heating source such as a water bath or heating mantle. Avoid open flames.

o Temperature Control: Monitor the temperature to prevent overheating and potential

decomposition.

o Transferring: Use appropriate tools (e.g., pre-warmed pipettes or glass rods) to transfer the
molten liquid. Be cautious of potential splashes.

Workflow for Handling Ethyl Behenate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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